1-(3,4-dichlorophenyl)-4-[(5-methoxy-2,4-dimethylphenyl)sulfonyl]piperazine

• IUPAC Name: 1-(3,4-dichlorophenyl)-4-(5-methoxy-2,4-dimethylphenyl)sulfonylpiperazine
• InChI: InChI=1S/C19H22Cl2N2O3S/c1-13-10-14(2)19(12-18(13)26-3)27(24,25)23-8-6-22(7-9-23)15-4-5-16(20)17(21)11-15/h4-5,10-12H,6-9H2,1-3H3
• InChI Key: LJZDFLNSGAIQPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1OC)S(=O)(=O)N2CCN(CC2)C3=CC(=C(C=C3)Cl)Cl)C
• Molecular Formula: C19H22Cl2N2O3S
• Molecular Weight: 429.4 g/mol

Description

1-(3,4-dichlorophenyl)-4-[(5-methoxy-2,4-dimethylphenyl)sulfonyl]piperazine, also known as MDL-100,907, is a selective antagonist of the 5-HT2A serotonin receptor. It was first synthesized in 1993 by scientists at the pharmaceutical company Merck & Co. MDL-100,907 has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

As a selective antagonist of the 5-HT2A serotonin receptor, 1-(3,4-dichlorophenyl)-4-[(5-methoxy-2,4-dimethylphenyl)sulfonyl]piperazine blocks the binding of serotonin to this receptor, thereby inhibiting downstream signaling pathways. This results in a decrease in the activity of certain brain regions that are implicated in the pathophysiology of neurological and psychiatric disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in animal models and human studies. These include alterations in neurotransmitter release, changes in brain metabolism, and modulation of neural activity in specific brain regions.

Advantages and Limitations for Lab Experiments

1-(3,4-dichlorophenyl)-4-[(5-methoxy-2,4-dimethylphenyl)sulfonyl]piperazine has several advantages for use in laboratory experiments, including its high affinity and selectivity for the 5-HT2A serotonin receptor, as well as its well-characterized mechanism of action. However, limitations include the potential for off-target effects and the need for careful dosing and administration to avoid adverse effects.

Future Directions

Future research on 1-(3,4-dichlorophenyl)-4-[(5-methoxy-2,4-dimethylphenyl)sulfonyl]piperazine could focus on its potential therapeutic applications in various neurological and psychiatric disorders, as well as its use as a tool for studying the role of the 5-HT2A serotonin receptor in brain function and behavior. Additionally, further studies could investigate the potential for combination therapies with other drugs targeting the same or different receptors to enhance therapeutic efficacy.

Scientific Research Applications

1-(3,4-dichlorophenyl)-4-[(5-methoxy-2,4-dimethylphenyl)sulfonyl]piperazine has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, including schizophrenia, depression, anxiety, and addiction. It has been shown to have high affinity and selectivity for the 5-HT2A serotonin receptor, which is implicated in the pathophysiology of these disorders.